Cas no 125802-42-8 (9H-Purin-6-amine,2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl-)

• Product Name: 9H-Purin-6-amine,2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl-
• CAS No: 125802-42-8
• MF: C₁₉H₁₆ClN₅
• MW: 349.816842079163
• CID: 212294
• PubChem ID: 189901
• Update Time: 2025-04-19

9H-Purin-6-amine,2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl-
• 2-CHLORO-9-[(4-METHYLPHENYL)METHYL]-N-PHENYL-PURIN-6-AMINE
• 2-chloro-9-[(4-methylphenyl)methyl]-N-phenylpurin-6-amine
• 6-amino-2-chloropurine
• 2-chloro-7H-purin-6-amine
• 2-chloro-9-(4-methylbenzyl)-N-phenyl-9H-purin-6-amine
• 6-Anilino-9-benzyl-2-chloro-9H-purines
• DTXSID10154942
• A805431
• 125802-42-8
• 2-chloro-N-phenyl-9-(p-tolylmethyl)purin-6-amine
• CHEMBL29955
• 2-Chloro-9-[(4-Methylphenyl)Methyl]-N-Phenyl-9H-Purin-6-Amine
• 9H-Purin-6-amine, 2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl-
• FT-0659977
• 2-chloro-9-[(4-methylphenyl)methyl]-N-phenyl-6-purinamine

• Inchi： 1S/C19H16ClN5/c1-13-7-9-14(10-8-13)11-25-12-21-16-17(23-19(20)24-18(16)25)22-15-5-3-2-4-6-15/h2-10,12H,11H2,1H3,(H,22,23,24)
• InChI Key： OYEKUVZUFASBGC-UHFFFAOYSA-N
• SMILES： ClC1N=C(C2=C(N=1)N(C=N2)CC1C=CC(C)=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 349.10968
• Monoisotopic Mass: 349.1094232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.63